Cas no 1956328-38-3 (3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo-
• CAS No: 1956328-38-3
• MF: C₁₄H₁₁F₂NO₃
• MW: 279.238850831985
• CID: 5182620
• Update Time: 2025-10-05

3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo-

• Inchi： 1S/C14H11F2NO3/c1-17-6-9(13(18)10(7-17)14(19)20)4-8-2-3-11(15)12(16)5-8/h2-3,5-7H,4H2,1H3,(H,19,20)
• InChI Key： SGSMZNQVCLYVRG-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(CC2=CC=C(F)C(F)=C2)C(=O)C=1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo-

Research Brief on 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo- (CAS: 1956328-38-3)

The compound 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo- (CAS: 1956328-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinecarboxylic acid core and difluorophenylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

Recent advancements in the synthesis of 1956328-38-3 have highlighted improved yield and purity through optimized catalytic processes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that enhances the stereoselectivity of the compound, thereby increasing its bioavailability. This breakthrough is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

Pharmacological evaluations of 1956328-38-3 have revealed its potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro and in vivo studies have shown that the compound exhibits high selectivity for kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. These findings suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain cancers, where kinase inhibition is a validated strategy.

Further investigations into the compound's mechanism of action have elucidated its ability to modulate cellular signaling pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that 1956328-38-3 disrupts the phosphorylation cascade of key signaling proteins, leading to apoptosis in cancer cell lines. This mechanistic insight provides a foundation for designing derivatives with enhanced efficacy and reduced off-target effects.

Despite these promising results, challenges remain in the development of 1956328-38-3 as a drug candidate. Issues such as metabolic stability and potential toxicity in long-term use require further investigation. Ongoing studies are exploring structural modifications to address these limitations while retaining the compound's therapeutic benefits.

In conclusion, 3-Pyridinecarboxylic acid, 5-[(3,4-difluorophenyl)methyl]-1,4-dihydro-1-methyl-4-oxo- (CAS: 1956328-38-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structure and pharmacological profile offer opportunities for innovation in treating complex diseases. Future research should focus on optimizing its properties and advancing it through preclinical and clinical trials to realize its full therapeutic potential.